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Compound of Interest

Compound Name: PIK-75

Cat. No.: B1677873

PIK-75: A Comparative Guide for PI3K Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of PIK-75 with other notable
phosphoinositide 3-kinase (PI3K) inhibitors. PIK-75 is a potent and selective inhibitor of the
pl10a isoform of PI3K, a key enzyme in cell signaling pathways frequently dysregulated in
cancer.[1][2] This document serves as a reference for researchers utilizing PI3K inhibitors,
offering a comparative analysis of their biochemical potency and cellular effects. Experimental
data is presented to support these comparisons, along with detailed protocols for key assays.

Comparative Analysis of PI3K Inhibitors

The following table summarizes the inhibitory activity (IC50 values) of PIK-75 and a selection of
other widely used PI3K inhibitors against different Class | PI3K isoforms and other related
kinases. This data highlights the varying selectivity profiles of these compounds.
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110a 1108 110 1106 Other
Inhibitor Type I(OnM) I(OnM) I(DnM) \f :)nM) Targets
(IC50, nM)
PIK-75 pi10a- 5.8[3][4 1300[3][4]  76[3][4 510[4 PRA-PK
- selective 8[3][4] [31[4] [31[4] [4] OB
mTOR,
] Pan-PI3K DNA-PKcs,
Wortmanni
(irreversibl ~5[3][5] ~5[3][5] ~5[3][5] ~5[3] PLK1 (nM
" ) range)[3][5]
[61[7]
CK2 (98),
LY294002 Pan-PISK 500[3][8][2 970[3][8][2 570[3][8][9 PNA-PK
(reversible) [31[8]1[°] [31[8]1[9] [31[8][°] (1400)[9]
[10]
mTOR
GDC-0941 (580),
o Pan-PI3K 3[6][11] 33[10] 75 3
(Pictilisib) DNA-PK
(1230)
mTORC1
b (20),
an 2-8[12][13]  3-88[17] 15-150[12]  3-48[12] mTORC2
PI1-103 PI3K/mTO
. [14] [13][14] [13][14] [13][14] (83), DNA-
PK (2-23)
[12][13]
Buparlisib
Pan-PI3K 52[15] 166[15] 262[15] 116[15]
(BKM120)
\delalisib p1100- 8600[1][16 4000[1][16 2100[1][16 2.5[17][18
(CAL101)  selective [1][16] [1][16] [1][16]  2.5[17][18]
Alpelisib p1100- 4.6-5[19]
_ 1156[20] 250[20] 290[20]
(BYL719) selective [20]
Copanlisib  Pan-PI3K 0.5[11][21]  3.7[11][21]  6.4[11][21]  0.7[11][21]
(BAY 80- [22][23] [22][23] [22][23] [22][23]
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Duvelisib p110d/y- 1602[24]
] 85[24][25] 27.4[25] 2.5[25] -
(IP1-145) selective [25]
o Potent,

Taselisib )

pl1100- selective
(GDcC- _ - . ; )

selective for mutant
0032)

PIK3CA

PI3K Signaling Pathway

The diagram below illustrates the canonical PI3K signaling pathway. Growth factor binding to a
Receptor Tyrosine Kinase (RTK) activates PI3K, which then phosphorylates PIP2 to generate
PIP3. PIP3 acts as a second messenger, recruiting and activating downstream effectors like
AKT. This cascade regulates fundamental cellular processes, and its dysregulation is a
hallmark of many cancers. PI3K inhibitors, such as PIK-75, block this pathway by targeting the
catalytic subunits of PI3K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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